Cas no 771584-26-0 ([6-(2,2,2-trifluoroethoxy)-3-pyridyl]methanamine)

• Product Name: [6-(2,2,2-trifluoroethoxy)-3-pyridyl]methanamine
• CAS No: 771584-26-0
• MF: C₈H₉F₃N₂O
• MW: 206.165072202682
• CID: 2137792
• Update Time: 2025-10-20

[6-(2,2,2-trifluoroethoxy)-3-pyridyl]methanamine Chemical and Physical Properties

Names and Identifiers

• (6-(2,2,2-trifluoroethoxy)pyridin-3-yl)methanamine
• [6-(2,2,2-trifluoroethoxy)pyridin-3-yl]methanamine
• NE30281
• Z910843088
• [6-(2,2,2-trifluoroethoxy)-3-pyridyl]methanamine

• Inchi： 1S/C8H9F3N2O/c9-8(10,11)5-14-7-2-1-6(3-12)4-13-7/h1-2,4H,3,5,12H2
• InChI Key： ZZQBFHLZCABDRY-UHFFFAOYSA-N
• SMILES： FC(COC1C=CC(=CN=1)CN)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 175
• Topological Polar Surface Area: 48.1

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 238.8±40.0 °C at 760 mmHg
• Flash Point: 98.2±27.3 °C
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

[6-(2,2,2-trifluoroethoxy)-3-pyridyl]methanamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on [6-(2,2,2-trifluoroethoxy)-3-pyridyl]methanamine

Comprehensive Overview of [6-(2,2,2-trifluoroethoxy)-3-pyridyl]methanamine (CAS No. 771584-26-0)

[6-(2,2,2-trifluoroethoxy)-3-pyridyl]methanamine (CAS No. 771584-26-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound belongs to the class of pyridine derivatives, which are widely recognized for their versatility in drug discovery and material science. Its molecular structure incorporates a trifluoroethoxy group, a moiety known for enhancing metabolic stability and bioavailability, making it a valuable scaffold for developing novel therapeutics.

In recent years, the demand for fluorinated compounds like [6-(2,2,2-trifluoroethoxy)-3-pyridyl]methanamine has surged, driven by their applications in precision medicine and crop protection. Researchers are particularly interested in its potential as a building block for small-molecule inhibitors, given its ability to modulate biological targets with high specificity. This aligns with the growing trend of personalized therapies and sustainable agriculture, where efficient and selective chemical agents are paramount.

The synthesis of CAS No. 771584-26-0 typically involves multi-step organic reactions, including nucleophilic substitution and reductive amination. Its trifluoroethyl ether group contributes to its lipophilicity, a property often exploited to improve drug membrane permeability. These characteristics have led to its exploration in central nervous system (CNS) drug development, where crossing the blood-brain barrier is critical. Additionally, its stability under physiological conditions makes it a candidate for prodrug design.

From an industrial perspective, [6-(2,2,2-trifluoroethoxy)-3-pyridyl]methanamine is often discussed in the context of green chemistry. Manufacturers are increasingly adopting solvent-free synthesis and catalytic methods to reduce environmental impact, addressing the global push for sustainable chemical production. This resonates with the ESG (Environmental, Social, and Governance) goals of many corporations, making the compound a topic of interest in corporate sustainability reports.

Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize CAS No. 771584-26-0, ensuring high purity for research and commercial use. Its spectral data is frequently cataloged in chemical databases, aiding in virtual screening and computational drug design. The compound’s structure-activity relationship (SAR) studies are also a hot topic in cheminformatics, as researchers seek to optimize its derivatives for enhanced efficacy.

In summary, [6-(2,2,2-trifluoroethoxy)-3-pyridyl]methanamine represents a convergence of cutting-edge chemistry and applied life sciences. Its relevance to drug discovery, agrochemical innovation, and sustainable practices positions it as a compound of enduring scientific and industrial value. As research progresses, its role in addressing global health and environmental challenges is likely to expand further.